Cas no 1261575-21-6 (3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine)
3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine
-
- Inchi: 1S/C13H10F3NO2/c1-8-5-6-17-11(12(8)18)9-3-2-4-10(7-9)19-13(14,15)16/h2-7,18H,1H3
- InChI Key: VCJSDFSTVJLREO-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1C(=C(C)C=CN=1)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 298
- XLogP3: 3.7
- Topological Polar Surface Area: 42.4
3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001188-250mg |
3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine |
1261575-21-6 | 97% | 250mg |
$714.00 | 2023-09-03 | |
| Alichem | A024001188-500mg |
3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine |
1261575-21-6 | 97% | 500mg |
$1048.60 | 2023-09-03 | |
| Alichem | A024001188-1g |
3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine |
1261575-21-6 | 97% | 1g |
$1848.00 | 2023-09-03 |
3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine
Introduction to 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261575-21-6) in Modern Chemical and Pharmaceutical Research
3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine, identified by its CAS number 1261575-21-6, is a sophisticated heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of a hydroxyl group, a methyl group, and a trifluoromethoxy-substituted phenyl ring, contribute to its unique chemical properties and potential therapeutic benefits.
The hydroxyl group at the 3-position and the methyl group at the 4-position of the pyridine core are key functional moieties that influence the compound's reactivity and interactions with biological targets. These substituents can participate in hydrogen bonding, hydrophobic interactions, and other forms of molecular recognition, making the compound a promising candidate for drug design. Additionally, the trifluoromethoxy-substituted phenyl ring introduces electron-withdrawing effects and enhances lipophilicity, which can modulate the compound's pharmacokinetic profile.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The structural motifs present in 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine align well with many pharmacophores identified in successful drugs, particularly those targeting central nervous system disorders, inflammatory diseases, and metabolic syndromes. The compound's ability to engage with multiple biological pathways makes it an attractive scaffold for further medicinal chemistry exploration.
One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have leveraged similar pyridine-based scaffolds to develop inhibitors of enzymes such as kinases and phosphodiesterases, which play critical roles in various disease pathways. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity in several drug candidates, suggesting that 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine could serve as a valuable building block for future drug development.
The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their improved metabolic stability and bioavailability. The presence of the trifluoromethoxy group in this molecule aligns with this trend, making it a candidate for further investigation into fluorinated drug candidates. Recent studies have demonstrated that fluorinated pyridines can exhibit enhanced binding to biological targets compared to their non-fluorinated counterparts, which could translate into more effective therapeutic outcomes.
Moreover, computational modeling and virtual screening techniques have been instrumental in identifying promising candidates like 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine. These methods allow researchers to predict how a molecule will interact with biological targets before conducting costly wet-lab experiments. The structural features of this compound make it an ideal candidate for such high-throughput virtual screening campaigns, which can accelerate the discovery process.
In academic research circles, this compound has been studied for its potential applications in treating neurological disorders. Pyridine derivatives have shown promise as modulators of neurotransmitter systems, and the specific substitution pattern in 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine suggests it could interact with receptors or enzymes involved in conditions such as Alzheimer's disease or Parkinson's disease. Preliminary computational studies have indicated that this molecule may exhibit properties conducive to neuroprotection or modulation of synaptic transmission.
The synthesis of 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine also presents an interesting challenge for synthetic chemists. The combination of functional groups requires careful planning to achieve regioselectivity and high yields. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity involved in modern organic synthesis.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The unique structural attributes of 3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine position it as a key player in this ongoing quest for novel therapeutics. Its potential applications span multiple therapeutic areas, making it a versatile tool for both academic researchers and pharmaceutical companies.
In conclusion,3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261575-21-6) represents a significant advancement in chemical biology and medicinal chemistry. Its intricate structure offers numerous opportunities for further exploration into drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
1261575-21-6 (3-Hydroxy-4-methyl-2-(3-(trifluoromethoxy)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)